Cas no 92708-45-7 (Copper, [(5-chloro-2-thienyl)ethynyl]-)

• Product Name: Copper, [(5-chloro-2-thienyl)ethynyl]-
• CAS No: 92708-45-7
• MF: C₆H₂ClCuS
• MW: 205.144080638885
• CID: 2815699
• Update Time: 2023-08-07

Copper, [(5-chloro-2-thienyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Copper, [(5-chloro-2-thienyl)ethynyl]-

• Inchi： 1S/C6H2ClS.Cu/c1-2-5-3-4-6(7)8-5;/h3-4H;/q-1;+1
• InChI Key： ZEVYYESAJXQZHV-UHFFFAOYSA-N
• SMILES： [Cu+].ClC1=CC=C(C#[C-])S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Topological Polar Surface Area: 28.2